N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-cyclopropylisoxazole-3-carboxamide

• IUPAC Name: N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-5-cyclopropyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H23N3O4/c26-21(17-12-19(29-24-17)15-5-6-15)23-13-14-7-9-25(10-8-14)22(27)20-11-16-3-1-2-4-18(16)28-20/h1-4,11-12,14-15H,5-10,13H2,(H,23,26)
• InChI Key: LQWODZHUSGCMBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCC3CCN(CC3)C(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

“N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-cyclopropylisoxazole-3-carboxamide” is a chemical compound with the molecular formula C24H23N3O5. It has an average mass of 433.457 Da and a monoisotopic mass of 433.163757 Da.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups. It contains a benzofuran-2-carbonyl group attached to a piperidin-4-yl group, which is further attached to a cyclopropylisoxazole-3-carboxamide group.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm3. Its molar refractivity is 116.5±0.3 cm3. It has 8 hydrogen bond acceptors and 1 hydrogen bond donor. The compound has 5 freely rotating bonds. Its polar surface area is 92 Å2, and its molar volume is 324.6±3.0 cm3.

Scientific Research Applications

Orexin Receptor Antagonism for Insomnia Treatment

"N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868)" is a novel orexin 1 and 2 receptor antagonist under development for treating insomnia. The disposition of this compound was determined in healthy male subjects, showing that elimination occurred principally via feces, with a notable presence of more slowly cleared metabolites in plasma. The study identified two principal circulating components, SB-649868 and an unusual hemiaminal metabolite, indicating extensive metabolism primarily via oxidation of the benzofuran ring. This research underscores the potential of benzofuran derivatives in modulating sleep through orexin receptor antagonism (Renzulli et al., 2011).

Development of Novel Compounds Targeting Orexin Receptors

Further research into the role of orexin receptors in compulsive food consumption in a binge eating model in female rats highlighted the potential therapeutic applications of compounds like SB-649868. The study demonstrated that "N-[((2S)-1-{[5-(4-fluorophenyl)-2-methyl-1,3-thiazol-4-yl]carbonyl}-2-piperidinyl)methyl]-1-benzofuran-4-carboxamide" and other selective orexin receptor antagonists could significantly reduce binge eating of highly palatable food without affecting standard food pellet intake, at doses that did not induce sleep. This finding suggests a significant role for orexin receptor mechanisms in binge eating, proposing that selective antagonism at these receptors could represent a novel pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).